Cas no 51407-46-6 (2-(4-Isobutylphenyl)propanal)

• Product Name: 2-(4-Isobutylphenyl)propanal
• CAS No: 51407-46-6
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 377304
• PubChem ID: 595156
• Update Time: 2025-04-19

2-(4-Isobutylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, a-methyl-4-(2-methylpropyl)-
• 2-(4-isobutylphenyl)propanal
• 2-[4-(2-methylpropyl)phenyl]propanal
• 2-(4-Isobutylphenyl)propionaldehyde
• AC1LC6F0
• AG-F-73899
• CTK4J4175
• EINECS 257-180-0
• MolPort-006-129-440
• -Methyl-4-(2-methylpropyl)benzeneacetaldehyde
• A828569
• ALC8A4Q82T
• Ibuprofenal
• 51407-46-6
• DTXSID00965721
• .ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETALDEHYDE
• 2-(4-isobutylphenyl)-propionaldehyde
• AKOS006279075
• 2-(4-Isobutylphenyl)propanal #
• 2-(4-isobutyl-phenyl)-propionaldehyde
• (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al; (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al; 2-(4-isobutylphenyl)propanal; Benzeneacetaldehyde, ?-methyl-4-(2-methylpropyl)-
• NS00057353
• alpha-(p-isobutylphenyl)-propionaldehyd
• alpha-(4-isobutylphenyl)propionaldehyde
• W-109235
• (2RS)-2-(4-isobutylphenyl)-propanal
• Z3227040728
• SCHEMBL1178318
• (2RS)-2-[4-(2-Methylpropyl)phenyl]propan-1-al
• Benzeneacetaldehyde, .alpha.-methyl-4-(2-methylpropyl)-
• UNII-ALC8A4Q82T
• EN300-1868742
• 2-(4-Isobutylphenyl)propanal

• Inchi： 1S/C13H18O/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,9-11H,8H2,1-3H3
• InChI Key： DMZVZANOMJGHKO-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

2-(4-Isobutylphenyl)propanal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids